Cas no 1215341-55-1 (N-Benzyl-N-methyl-8-azabicyclo3.2.1octan-3-amine Dihydrochloride)

• Product Name: N-Benzyl-N-methyl-8-azabicyclo3.2.1octan-3-amine Dihydrochloride
• CAS No: 1215341-55-1
• MF: C₁₅H₂₃ClN₂
• MW: 266.809522867203
• CID: 3046293
• PubChem ID: 45075232
• Update Time: 2025-10-28

N-Benzyl-N-methyl-8-azabicyclo3.2.1octan-3-amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N-methyl-8-azabicyclo[3.2.1]octan-3-aminedihydrochloride
• 1215341-55-1
• N-benzyl-N-methyl-8-azabicyclo[3.2.1]octan-3-amine;dihydrochloride
• AKOS015845386
• N-Benzyl-N-methyl-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride
• N-Benzyl-N-methyl-8-azabicyclo3.2.1octan-3-amine Dihydrochloride

• Inchi： 1S/C15H22N2.ClH/c1-17(11-12-5-3-2-4-6-12)15-9-13-7-8-14(10-15)16-13;/h2-6,13-16H,7-11H2,1H3;1H
• InChI Key： SVVORGFBPBJKGZ-UHFFFAOYSA-N
• SMILES： N(C1CC2CCC(N2)C1)(C)CC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 302.1316542g/mol
• Monoisotopic Mass: 302.1316542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

N-Benzyl-N-methyl-8-azabicyclo3.2.1octan-3-amine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on N-Benzyl-N-methyl-8-azabicyclo3.2.1octan-3-amine Dihydrochloride

Introduction to N-Benzyl-N-methyl-8-azabicyclo3.2.1octan-3-amine Dihydrochloride (CAS No. 1215341-55-1)

N-Benzyl-N-methyl-8-azabicyclo3.2.1octan-3-amine Dihydrochloride, a compound with the CAS number 1215341-55-1, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of nitrogen-containing heterocycles, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of this molecule features a bicyclic system, specifically an 8-azabicyclo3.2.1octane core, which contributes to its unique chemical properties and biological interactions. The presence of both benzyl and methyl substituents further enhances its pharmacological profile, making it a promising candidate for various medicinal applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The bicyclic structure of N-Benzyl-N-methyl-8-azabicyclo3.2.1octan-3-amine Dihydrochloride makes it an attractive scaffold for designing molecules that can interact with specific biological targets. This has led to extensive research into its potential role in treating conditions such as hypertension, depression, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its ability to interact with various enzymes and receptors in the body. The azabicyclo moiety is known to exhibit strong binding affinity for certain neurotransmitter receptors, which could make it effective in modulating neural signaling pathways. Additionally, the hydrochloride salt form enhances its solubility, making it more suitable for formulation into pharmaceutical products.

Recent studies have highlighted the compound's potential in preclinical models as a tool for investigating the mechanisms underlying various diseases. For instance, researchers have explored its effects on serotonin reuptake transporters, suggesting that it may have an antidepressant-like activity. Furthermore, its interaction with calcium channels has been studied in the context of cardiovascular health, indicating a possible role in managing hypertension.

The synthesis of N-Benzyl-N-methyl-8-azabicyclo3.2.1octan-3-amine Dihydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include cyclization reactions to form the bicyclic core, followed by functional group modifications to introduce the benzyl and methyl groups. The final step involves converting the free base into its dihydrochloride salt to improve stability and bioavailability.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. These studies have provided valuable insights into the binding modes and affinity constants, which are crucial for designing more potent derivatives. The use of advanced computational techniques has also helped in predicting potential side effects and optimizing drug-like properties.

The pharmacokinetic profile of N-Benzyl-N-methyl-8-azabicyclo3.2.1octan-3-amine Dihydrochloride is another area of active investigation. Researchers are particularly interested in understanding how quickly the compound is absorbed, distributed, metabolized, and excreted by the body. This information is essential for determining appropriate dosing regimens and minimizing potential adverse effects.

In conclusion, N-Benzyl-N-methyl-8-azabicyclo3.2.1octan-3-amine Dihydrochloride (CAS No. 1215341-55-1) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating neurological and cardiovascular disorders make it a valuable compound for further study and development.